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Compound of Interest

2-Chloro-4-methylpyridine-3-
Compound Name:
carbonitrile

Cat. No.: B1355596

Essential Safety and Handling Guide for 2-
Chloro-4-methylpyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-4-methylpyridine-3-carbonitrile (CAS No. 65169-38-2). Adherence to these
procedures is critical for ensuring laboratory safety and proper disposal.

Summary of Chemical Safety Data
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Property Value

Chemical Name 2-Chloro-4-methylpyridine-3-carbonitrile
CAS Number 65169-38-2

Molecular Formula C7HsCIN2

Molecular Weight 152.58 g/mol

Appearance Solid (usually white to off-white)[1]
Boiling Point 286.365 °C at 760 mmHg|[2]

Flash Point 126.989 °C[2]

Low solubility in water. Soluble in some common
Solubility organic solvents like dichloromethane and

chloroform.[1]

Signal Word Warning([3]

Harmful if swallowed (H302).[3] Causes skin

irritation (H315).[3] Causes serious eye irritation
Hazard Statements _ T

(H319).[3] May cause respiratory irritation

(H335).[3]

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls:

Always handle 2-Chloro-4-methylpyridine-3-carbonitrile in a well-ventilated area,
preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5][6]
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» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any
signs of degradation before use.[5]

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
quantities or when there is a risk of splashing, consider additional protective clothing.[5]

» Respiratory Protection: If working outside of a fume hood or if dust/vapors are generated,
use a NIOSH-approved respirator with an appropriate cartridge.[4]

3. Handling Procedures:

» Avoid breathing dust, fumes, gas, mist, or vapors.[3][7]

e Avoid contact with skin and eyes.[7]

e Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[7]
e Wash hands thoroughly after handling.[7]

4. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]
o Keep away from heat, sparks, and open flames.[6]

e The material is light-sensitive and should be stored accordingly.[2]
Disposal Plan

1. Waste Collection:

o Collect all waste containing 2-Chloro-4-methylpyridine-3-carbonitrile in a designated,
properly labeled, and sealed container.

e This includes any contaminated PPE, absorbent materials from spills, and empty containers.

2. Disposal Method:
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e Dispose of the chemical waste through a licensed and approved waste disposal company.[3]

[41[7]
e Do not dispose of it down the drain or in the regular trash.
» Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures: First Aid

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation persists, get medical advice/attention.[3]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[3]

Safe Handling Workflow
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Safe Handling Workflow for 2-Chloro-4-methylpyridine-3-carbonitrile
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Caption: Workflow for the safe handling of 2-Chloro-4-methylpyridine-3-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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